Cas no 1261636-30-9 (1-(Difluoromethoxy)isoquinoline)

1-(Difluoromethoxy)isoquinoline structure

1261636-30-9 structure

Product Name:1-(Difluoromethoxy)isoquinoline

CAS No:1261636-30-9

MF:C₁₀H₇F₂NO

MW:195.165489435196

CID:1034529

PubChem ID:71301992

Update Time:2025-07-29

1-(Difluoromethoxy)isoquinoline Chemical and Physical Properties

Names and Identifiers

- 1-(Difluoromethoxy)isoquinoline
- STZHAPUBIHSVEB-UHFFFAOYSA-N
- 1261636-30-9
- DB-290886
- DTXSID40744491
- J-503544
- Inchi： 1S/C10H7F2NO/c11-10(12)14-9-8-4-2-1-3-7(8)5-6-13-9/h1-6,10H
- InChI Key： STZHAPUBIHSVEB-UHFFFAOYSA-N
- SMILES： FC(OC1C2C=CC=CC=2C=CN=1)F

Computed Properties

Exact Mass: 195.04957017g/mol
Monoisotopic Mass: 195.04957017g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 189
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.5
Topological Polar Surface Area: 22.1Å²

1-(Difluoromethoxy)isoquinoline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM145535-1g	1-(Difluoromethoxy)isoquinoline	1261636-30-9	95%	1g	$505	2021-08-05
Chemenu	CM145535-1g	1-(Difluoromethoxy)isoquinoline	1261636-30-9	95%	1g	$***	2023-03-30
Alichem	A189005934-1g	1-(Difluoromethoxy)isoquinoline	1261636-30-9	95%	1g	$431.64	2023-09-03
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1803251-1g	1-(Difluoromethoxy)isoquinoline	1261636-30-9	98%	1g	￥3586.00	2024-08-09

1-(Difluoromethoxy)isoquinoline Related Literature

1. An approach for correlating the structural and electrical properties of Zr4+-modified SrBi4Ti4O15/SBT ceramic

Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
2. An amide probe as a selective Al3+ and Fe3+ sensor inside the HeLa and a549 cell lines: Pictet–Spengler reaction for the rapid detection of tryptophan amino acid†

Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†

Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
4. An alumina stabilized graphene oxide wrapped SnO2 hollow sphere LIB anode with improved lithium storage†

Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
5. An approach to 7-aza-1-phosphanorbornane complexes: strain promoted rearrangement of 1-iminylphosphirane complexes and cycloaddition with olefins†

Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526

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